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Performance Showdown: Pigment Yellow 138
Versus Inorganic Yellows
In the diverse world of yellow pigments, formulators are often faced with the critical decision

between organic and inorganic options. This guide provides a comprehensive performance

comparison of Pigment Yellow 138, a high-performance quinophthalone organic pigment,

against three widely used inorganic yellow pigments: Iron Oxide Yellow (PY 42), Lead

Chromate Yellow (PY 34), and Bismuth Vanadate Yellow (PY 184). This objective analysis,

supported by experimental data, is intended to assist researchers, scientists, and product

development professionals in selecting the optimal pigment for their specific applications.

Executive Summary
Pigment Yellow 138 distinguishes itself with exceptional heat stability, lightfastness, and

weather fastness, making it a prime choice for demanding applications such as automotive

coatings and high-end plastics.[1][2][3][4] Inorganic pigments, while generally offering lower

color strength, provide excellent opacity and cost-effectiveness. Bismuth Vanadate Yellow

emerges as a strong inorganic contender, offering a balance of vibrant color and good

durability, positioning it as a viable alternative to heavy-metal-containing pigments like Lead

Chromate Yellow.[5][6][7] Iron Oxide Yellow is a cost-effective option with excellent weather

resistance, though with a duller shade.[8][9][10][11][12] Lead Chromate Yellow, historically

significant, offers bright color and good opacity but is increasingly being replaced due to toxicity

concerns.[13][14][15][16][17]
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Quantitative Performance Comparison
The following table summarizes the key performance characteristics of Pigment Yellow 138
and the selected inorganic yellow pigments. The data presented is a synthesis of typical values

reported in technical literature and manufacturer data sheets.
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Performance
Metric

Pigment
Yellow 138

Iron Oxide
Yellow (PY 42)

Lead
Chromate
Yellow (PY 34)

Bismuth
Vanadate
Yellow (PY
184)

Chemical Class Quinophthalone
Hydrated Ferric

Oxide
Lead Chromate

Bismuth

Vanadate

Color Index

Name

Pigment Yellow

138

Pigment Yellow

42

Pigment Yellow

34

Pigment Yellow

184

Shade Greenish Yellow
Yellowish to

Brownish

Bright Lemon to

Reddish Yellow

Bright, Greenish

Yellow

Heat Stability Up to 300°C[1][2]
~177°C

(dehydrates)
Good[13] 250-300°C[5]

Lightfastness (1-

8 scale)
7-8[2][3] 7-8 Good[13] 8[5]

Weather

Fastness (1-5

scale)

4-5 Excellent[8][9] Good[13] 4-5[18]

Chemical

Resistance
Excellent[1][3]

Excellent alkali

resistance[8][9]

Affected by acids

and alkalis[14]

Good (sensitive

to strong alkalis)

[19]

Opacity
Semi-transparent

to Opaque[1]
High[8][9] High[13] Excellent[19][6]

Tinting Strength High[1][20] Good[8] Excellent[13] High[5]

Toxicity Non-toxic[21] Non-toxic[10]

Toxic (contains

lead and

chromate)[14]

[15]

Non-toxic[19][7]

Experimental Protocols
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The performance data presented in this guide is based on standardized testing methodologies.

The following are detailed protocols for the key experiments cited:

Lightfastness and Weather Fastness Testing
Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Pigments Used

in Artists' Paints.

Methodology:

Specimen Preparation: Pigments are dispersed in a suitable binder (e.g., acrylic emulsion,

alkyd resin) at a standardized concentration. The dispersion is then applied to a uniform

substrate (e.g., aluminum panels, paper cards) to create a consistent film thickness.

Initial Color Measurement: The initial color of each specimen is measured using a

spectrophotometer or colorimeter. Color coordinates are recorded in the CIE 1976 Lab* color

space, as per ASTM D2244 and ISO 11664-4.[4][5][8][9][10][13][14][16][20][22]

Exposure:

Lightfastness: Specimens are exposed to a controlled artificial light source, typically a

xenon-arc lamp, which simulates the spectral distribution of natural sunlight filtered

through window glass.[6][7][15]

Weather Fastness: Specimens are subjected to accelerated weathering cycles in a

weathering chamber, which includes exposure to UV light, temperature fluctuations, and

moisture (e.g., simulated rain).

Final Color Measurement: After a predetermined exposure period, the color of the specimens

is remeasured.

Data Analysis: The color difference (ΔE*ab) between the initial and final measurements is

calculated. The lightfastness and weather fastness are then rated on a standardized scale

(e.g., 1-8 for lightfastness, 1-5 for weather fastness), with higher numbers indicating better

resistance to change.

Heat Stability Testing
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Standard: Based on ISO 787-21 - General methods of test for pigments and extenders — Part

21: Comparison of heat stability of pigments using a stoving medium.[2][3][18][21][23][24]

Methodology:

Specimen Preparation: The pigment is thoroughly dispersed into a heat-resistant binder

(e.g., a stoving enamel). The colored mixture is then applied to heat-stable substrates, such

as metal panels.

Initial Color Measurement: The initial color of the prepared specimens is measured and

recorded.

Heating: The specimens are placed in a calibrated oven at a series of increasing

temperatures for a specified duration at each temperature.

Color Measurement after Heating: After cooling to room temperature, the color of the

specimens is measured at each temperature interval.

Data Analysis: The temperature at which a significant color change (a predefined ΔE*ab

value) occurs is determined as the heat stability limit of the pigment.

Chemical Resistance Testing
Standard: Based on GB/T 5211.6-85 - Determination of acid resistance of pigments.

Methodology:

Specimen Preparation: A filter cake of the pigment is prepared by mixing the pigment with

the test solution (e.g., a dilute acid or alkali solution) and then filtering it.

Exposure: The filter cake is exposed to the chemical solution for a specified period.

Visual Assessment: The color of the treated filter cake is visually compared to an untreated

sample and a standardized gray scale.[25]

Filtrate Assessment: The color of the filtrate is also observed to assess any bleeding or

dissolution of the pigment.
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Data Analysis: The chemical resistance is rated on a scale (typically 1-5), with a higher rating

indicating better resistance to color change and bleeding.

Visualizing the Comparison Workflow
The following diagram illustrates the logical workflow for a comprehensive pigment

performance comparison.
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Pigment Performance Comparison Workflow

1. Pigment Selection

2. Performance Testing

3. Data Analysis

4. Comparative Output

Pigment Yellow 138

Lightfastness
(ASTM D4303)

Heat Stability
(ISO 787-21) Chemical ResistanceColor Strength

(ISO 787-24)

Inorganic Yellow Pigments
(PY 42, PY 34, PY 184)

Spectrophotometry
(ASTM D2244) Visual Assessment

Quantitative Data
(ΔE*ab, °C)

Performance
Comparison Table

Comparison Guide

Click to download full resolution via product page

Caption: Workflow for comparing pigment performance.
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Conclusion
The selection between Pigment Yellow 138 and inorganic yellow pigments is highly dependent

on the specific requirements of the application. For applications demanding the highest levels

of heat, light, and weather resistance, and where a bright, greenish-yellow shade is desired,

Pigment Yellow 138 is an excellent choice.[1][2][3][4] For applications where cost and opacity

are the primary drivers, and a more muted, earthy tone is acceptable, Iron Oxide Yellow offers

a robust solution.[8][9][10][11][12] Bismuth Vanadate Yellow presents a compelling non-toxic

alternative to traditional inorganic pigments, providing a bright shade and good overall

performance.[19][5][6][7] The data and methodologies presented in this guide provide a solid

foundation for making an informed decision in the pigment selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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